2-(3-methyl-1-benzofuran-7-yl)acetic acid

• IUPAC Name: 2-(3-methyl-1-benzofuran-7-yl)acetic acid
• InChI: InChI=1S/C11H10O3/c1-7-6-14-11-8(5-10(12)13)3-2-4-9(7)11/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key: ZICAAGHEDUHQDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C(C=CC=C12)CC(=O)O
• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol

Description

2-(3-Methyl-1-benzofuran-7-yl)acetic acid, commonly referred to as MBFAA, is a natural product that has become increasingly important in the field of scientific research. It is a versatile compound and has been used in a variety of applications, including the synthesis of other compounds, as a reagent in biochemical and physiological experiments, and in the study of its mechanism of action.

Scientific Research Applications

MBFAA has been widely used in the scientific research community due to its versatility. It has been used as a reagent in various biochemical and physiological experiments, such as the synthesis of other compounds, the study of enzyme activity, and the study of protein-ligand interactions. Additionally, it has been used in the study of its mechanism of action, as well as in the study of its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MBFAA is still largely unknown. However, it is believed that MBFAA binds to the active site of enzymes, such as cytochrome P450, and inhibits their activity. Additionally, it is believed that MBFAA may act as an agonist or antagonist of certain receptors, such as the G-protein coupled receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of MBFAA are still being studied. However, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties in animal models. Additionally, it has been found to have neuroprotective effects in the brain, as well as cardioprotective effects in the heart.

Advantages and Limitations for Lab Experiments

MBFAA has several advantages for use in laboratory experiments. It is relatively stable and has low toxicity, making it safe to use in experiments. Additionally, it is relatively inexpensive and can be easily synthesized. However, there are some limitations to using MBFAA in laboratory experiments. For example, it is not soluble in water, making it difficult to use in certain experiments. Additionally, its mechanism of action is still largely unknown, making it difficult to predict its effects.

Future Directions

The potential future directions for MBFAA research are numerous. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to explore its potential therapeutic applications, such as its use as an anti-inflammatory or anti-cancer agent. Additionally, further research could be conducted to explore its potential applications in the synthesis of other compounds. Finally, further research could be conducted to explore its potential applications as a reagent in biochemical and physiological experiments.

Synthesis Methods

MBFAA can be synthesized using a variety of methods. One of the most common methods is the Claisen condensation of benzaldehyde and acetophenone. This reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and results in the formation of MBFAA. Other methods, such as the reaction of benzaldehyde and ethyl acetoacetate, have also been used to synthesize MBFAA.